ethyl 2-(2-((4-(2-methoxyphenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-[[4-(2-methoxyphenyl)-5-[[[2-(4-methoxyphenyl)acetyl]amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C32H35N5O6S2/c1-5-43-31(40)28-22-9-8-12-25(22)45-30(28)34-29(39)19(2)44-32-36-35-26(37(32)23-10-6-7-11-24(23)42-4)18-33-27(38)17-20-13-15-21(41-3)16-14-20/h6-7,10-11,13-16,19H,5,8-9,12,17-18H2,1-4H3,(H,33,38)(H,34,39)
• InChI Key: JEUNQRICZQLHDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C(C)SC3=NN=C(N3C4=CC=CC=C4OC)CNC(=O)CC5=CC=C(C=C5)OC
• Molecular Formula: C32H35N5O6S2
• Molecular Weight: 649.8 g/mol

Description

Ethyl 2-(2-((4-(2-methoxyphenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C32H35N5O6S2 and its molecular weight is 649.78. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-(2-((4-(2-methoxyphenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-(2-((4-(2-methoxyphenyl)-5-((2-(4-methoxyphenyl)acetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)propanamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Studies

A study explored the synthesis of ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and their derivatives for in vitro screening of antimicrobial and antioxidant activities. Compounds displayed significant antibacterial and antifungal properties, along with profound antioxidant potential, suggesting the compound's utility in developing pharmaceutical agents with these activities (Raghavendra et al., 2016).

Synthesis of Heterocyclic Compounds

Research on the synthesis of 6-(1H-1,2,4-triazol-1-yl)-thieno[2,3-d]pyrimidin-4(3H)-ones via an iminophosphorane route highlighted a methodological advancement in creating compounds with potential pharmaceutical applications. This work contributes to the broader field of heterocyclic chemistry and its implications for drug discovery (Sun et al., 2010).

Exploration of Cytotoxic Activities

Another study focused on the synthesis of novel thiophene and benzothiophene derivatives, aiming to evaluate their anti-proliferative activities against various cancer cell lines. The research identified compounds with significant activity, underscoring the potential of thiophene derivatives in developing new anticancer agents (Mohareb et al., 2016).